1-bromo-2-isocyanato-4-methoxybenzene
Overview
Description
1-bromo-2-isocyanato-4-methoxybenzene is a chemical compound with the molecular formula C8H6BrNO2 . It has a molecular weight of 228.04274 .
Synthesis Analysis
The synthesis of benzene derivatives like 1-bromo-2-isocyanato-4-methoxybenzene typically involves electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of 1-bromo-2-isocyanato-4-methoxybenzene can be represented by the InChI code: 1S/C8H6BrNO2/c1-12-8-3-2-6(9)4-7(8)10-5-11/h2-4H,1H3 .Chemical Reactions Analysis
Benzene derivatives like 1-bromo-2-isocyanato-4-methoxybenzene can undergo electrophilic aromatic substitution reactions . When carbocation intermediates are formed, they can react further by bonding to a nucleophile to give a substitution or addition product, transferring a proton to a base, giving a double bond product, or rearranging to a more stable carbocation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-isocyanato-4-methoxybenzene involves the reaction of 1-bromo-2-nitro-4-methoxybenzene with phosgene followed by reduction of the resulting isocyanate intermediate.", "Starting Materials": [ "1-bromo-2-nitro-4-methoxybenzene", "Phosgene", "Sodium borohydride", "Hydrochloric acid", "Methanol" ], "Reaction": [ "1. Dissolve 1-bromo-2-nitro-4-methoxybenzene in dry methanol.", "2. Bubble phosgene gas through the solution at room temperature for 2 hours.", "3. Add a solution of sodium borohydride in dry methanol dropwise to the reaction mixture.", "4. Stir the reaction mixture at room temperature for 24 hours.", "5. Add hydrochloric acid to the reaction mixture to quench the excess sodium borohydride.", "6. Extract the product with ethyl acetate and wash with water.", "7. Dry the organic layer over anhydrous sodium sulfate.", "8. Concentrate the solution under reduced pressure to obtain 1-bromo-2-isocyanato-4-methoxybenzene as a yellow solid." ] } | |
CAS RN |
1016885-72-5 |
Product Name |
1-bromo-2-isocyanato-4-methoxybenzene |
Molecular Formula |
C8H6BrNO2 |
Molecular Weight |
228 |
Purity |
95 |
Origin of Product |
United States |
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